Cas no 52387-14-1 (isovalerylshikonin)

• Product Name: isovalerylshikonin
• CAS No: 52387-14-1
• MF: C₂₁H₂₄O₆
• MW: 372.411666870117
• CID: 936808
• PubChem ID: 479497
• Update Time: 2025-10-07

isovalerylshikonin Chemical and Physical Properties

Names and Identifiers

• isovalerylshikonin
• [1-(5,8-dihydroxy-1,4-dioxonaphthalen-2-yl)-4-methylpent-3-enyl] 3-methylbutanoate
• (R)-1-(5,8-Dihydroxy-1,4-dioxo-1,4-dihydro-2-naphthyl)-4-methyl-3-pentenyl isovalerate
• Alkannin isovalerate
• ALKANNIN,ISOVALIRIC ACID ISVL
• I0422
• UTOUNDHZJFIVPK-UHFFFAOYSA
• Butanoic acid, 3-methyl-, 1-(1,4-dihydro-5,8-dihydroxy-1,4-dioxo-2-naphthalenyl)-4-methyl-3-pentenyl ester
• Butanoic acid, 3-methyl-, (1R)-1-(1,4-dihydro-5,8-dihydroxy-1,4-dioxo-2-naphthalenyl)-4-methyl-3-pentenyl ester (9CI); Butanoic acid, 3-methyl-, 1-(1,4-dihydro-5,8-dihydroxy-1,4-dioxo-2-naphthalenyl)-4-methyl-3-pentenyl ester, (R)-
• ALKANNIN, ISOVALIRIC ACID ISVL
• SCHEMBL13389448
• NSC-344556
• BCP34279
• InChI=1/C21H24O6/c1-11(2)5-8-17(27-18(25)9-12(3)4)13-10-16(24)19-14(22)6-7-15(23)20(19)21(13)26/h5-7,10,12,17,22-23H,8-9H2,1-4H3
• AKOS040760835
• PD119281
• NSC344556
• DTXSID60319387
• UTOUNDHZJFIVPK-UHFFFAOYSA-
• 76549-35-4
• 52387-14-1
• 1-(5,8-Dihydroxy-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-4-methyl-3-pentenyl 3-methylbutanoate #
• UTOUNDHZJFIVPK-QGZVFWFLSA-N
• (R)-1-(5,8-Dihydroxy-1,4-dioxo-1,4-dihydronaphthalen-2-yl)-4-methylpent-3-en-1-yl 3-methylbutanoate
• SCHEMBL2873113
• FS-8320
• [(1R)-1-(5,8-dihydroxy-1,4-dioxonaphthalen-2-yl)-4-methylpent-3-enyl] 3-methylbutanoate
• PD119280
• DA-64579

• Inchi： 1S/C21H24O6/c1-11(2)5-8-17(27-18(25)9-12(3)4)13-10-16(24)19-14(22)6-7-15(23)20(19)21(13)26/h5-7,10,12,17,22-23H,8-9H2,1-4H3/t17-/m1/s1
• InChI Key： UTOUNDHZJFIVPK-QGZVFWFLSA-N
• SMILES： O(C(CC(C)C)=O)[C@H](C/C=C(\C)/C)C1=CC(C2C(=CC=C(C=2C1=O)O)O)=O

Computed Properties

• Exact Mass: 372.15700
• Monoisotopic Mass: 372.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: 4.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.246±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 107 °C
• Solubility: Insuluble (2.6E-3 g/L) (25 ºC),
• PSA: 100.90000
• LogP: 3.71740
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones

Additional information on isovalerylshikonin

Recent Advances in Isovalerylshikonin (52387-14-1) Research: A Comprehensive Review

Isovalerylshikonin (CAS: 52387-14-1), a naturally occurring naphthoquinone derivative, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its diverse pharmacological properties. Recent studies have explored its potential as an anti-cancer, anti-inflammatory, and anti-microbial agent, shedding light on its molecular mechanisms and therapeutic applications. This research brief aims to synthesize the latest findings on isovalerylshikonin, providing a comprehensive overview of its biological activities, mechanisms of action, and potential clinical implications.

One of the most notable advancements in isovalerylshikonin research is its role in cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that isovalerylshikonin exhibits potent anti-proliferative effects against various cancer cell lines, including breast, lung, and colorectal cancers. The compound was found to induce apoptosis through the activation of the intrinsic mitochondrial pathway, characterized by the upregulation of pro-apoptotic proteins such as Bax and caspase-3, and the downregulation of anti-apoptotic Bcl-2. Additionally, isovalerylshikonin was shown to inhibit the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell survival and proliferation, further underscoring its potential as a multi-targeted anti-cancer agent.

Beyond its anti-cancer properties, isovalerylshikonin has also been investigated for its anti-inflammatory effects. A recent study in the European Journal of Pharmacology (2024) revealed that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. Mechanistically, isovalerylshikonin was found to suppress the activation of NF-κB and MAPK signaling pathways, which are central to the inflammatory response. These findings suggest that isovalerylshikonin could be a promising candidate for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In the realm of infectious diseases, isovalerylshikonin has demonstrated broad-spectrum anti-microbial activity. A 2023 study in Antimicrobial Agents and Chemotherapy reported that the compound exhibits potent inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA) and multi-drug resistant Escherichia coli. The anti-microbial mechanism was attributed to the disruption of bacterial cell membrane integrity and the inhibition of key enzymes involved in bacterial metabolism. Given the rising threat of antibiotic resistance, isovalerylshikonin's unique mode of action positions it as a potential lead compound for the development of novel anti-microbial agents.

Despite these promising findings, challenges remain in the clinical translation of isovalerylshikonin. Issues such as poor solubility, limited bioavailability, and potential toxicity need to be addressed through advanced drug delivery systems and structural modifications. Recent efforts in nanomedicine have explored the encapsulation of isovalerylshikonin in liposomes and polymeric nanoparticles to enhance its therapeutic efficacy and reduce off-target effects. Additionally, structure-activity relationship (SAR) studies are underway to optimize the compound's pharmacological profile.

In conclusion, isovalerylshikonin (52387-14-1) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its multi-faceted biological activities, coupled with advances in drug delivery and structural optimization, highlight its potential as a therapeutic agent for cancer, inflammatory diseases, and microbial infections. Future research should focus on overcoming the current limitations and advancing isovalerylshikonin towards clinical trials to fully realize its therapeutic potential.